Cas no 93673-20-2 (3H-Pyrazol-3-one, 2,4-dihydro-5-methyl-2-[1-(3-thienyl)ethyl]-)

• Product Name: 3H-Pyrazol-3-one, 2,4-dihydro-5-methyl-2-[1-(3-thienyl)ethyl]-
• CAS No: 93673-20-2
• MF: C₁₀H₁₂N₂OS
• MW: 208.280080795288
• CID: 4339987
• Update Time: 2025-11-06

3H-Pyrazol-3-one, 2,4-dihydro-5-methyl-2-[1-(3-thienyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one, 2,4-dihydro-5-methyl-2-[1-(3-thienyl)ethyl]-

• Inchi： 1S/C10H12N2OS/c1-7-5-10(13)12(11-7)8(2)9-3-4-14-6-9/h3-4,6,8H,5H2,1-2H3
• InChI Key： YXIVUJWWQRGFRC-UHFFFAOYSA-N
• SMILES： N1=C(C)CC(=O)N1C(C1C=CSC=1)C

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 322.8±44.0 °C(Predicted)
• pka: 3.17±0.50(Predicted)

Additional information on 3H-Pyrazol-3-one, 2,4-dihydro-5-methyl-2-[1-(3-thienyl)ethyl]-

Comprehensive Overview of 3H-Pyrazol-3-one, 2,4-dihydro-5-methyl-2-[1-(3-thienyl)ethyl]- (CAS No. 93673-20-2)

The compound 3H-Pyrazol-3-one, 2,4-dihydro-5-methyl-2-[1-(3-thienyl)ethyl]- (CAS No. 93673-20-2) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. With a molecular formula that integrates a pyrazolone core and a thienyl substituent, this compound exhibits versatile reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways.

In recent years, the demand for heterocyclic compounds like 3H-Pyrazol-3-one derivatives has surged, driven by their role in developing novel therapeutics. The thienyl group in this compound enhances its electronic properties, which is critical for interactions with biological targets. This aligns with current trends in precision medicine and targeted drug delivery, where molecular specificity is paramount. Additionally, the compound's stability under various conditions makes it a candidate for high-throughput screening in drug development pipelines.

From a synthetic chemistry perspective, CAS No. 93673-20-2 is often explored for its structure-activity relationships (SAR). The presence of the 5-methyl and 2-[1-(3-thienyl)ethyl] moieties allows for fine-tuning of its physicochemical properties, such as solubility and lipophilicity. These characteristics are crucial for optimizing bioavailability and pharmacokinetics, which are hot topics in modern pharmaceutical research. Computational chemists also leverage this compound to model molecular docking scenarios, predicting its binding affinity with proteins.

Beyond pharmaceuticals, 3H-Pyrazol-3-one, 2,4-dihydro-5-methyl-2-[1-(3-thienyl)ethyl]- has potential applications in material science. Its conjugated system and electron-rich thienyl group make it a candidate for organic semiconductors or photovoltaic materials. This aligns with the growing interest in sustainable energy solutions and green chemistry, where researchers seek eco-friendly alternatives to traditional materials.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are commonly employed to characterize this compound. These methods ensure purity and confirm structural integrity, which are critical for reproducibility in research. The compound's spectral data is often shared in open-access databases, facilitating collaboration among scientists worldwide.

In summary, CAS No. 93673-20-2 represents a multifaceted compound with broad applicability in drug discovery, material science, and computational chemistry. Its unique structural features and adaptability to various research needs underscore its importance in contemporary scientific endeavors. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing innovative technologies and therapeutic solutions.